Cas no 55757-47-6 (acrylonitrile-3-13c)

acrylonitrile-3-13c Properties

Names and Identifiers

• acrylonitrile-3-13c
• DTXSID80583902
• Acrylonitrile-3-13C, >=99 atom % 13C, >=99% (CP), contains hydroquinone as stabilizer
• 55757-47-6
• (3-~13~C)Prop-2-enenitrile
• (313C)prop-2-enenitrile
• Acrylonitrile-3-13C
• +Expand

• InChIKey： NLHHRLWOUZZQLW-OUBTZVSYSA-N
• Inchi： InChI=1S/C3H3N/c1-2-3-4/h2H,1H2/i1+1
• SMILES： C=CC#N

Computed Properties

• Exact Mass: 54.029903935g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 54.029903935g/mol
• Heavy Atom Count: 4
• Complexity: 54.9
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Refractive Index: n20/D 1.391(lit.)
• Boiling Point: 77 °C(lit.)
• Melting Point: −83 °C(lit.)
• Flash Point: 32 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 0.815 g/mL at 25 °C